Cas no 91799-72-3 (2-Chloro-3-iodonaphthalene)

• Product name: 2-Chloro-3-iodonaphthalene
• CAS No: 91799-72-3
• MF: C₁₀H₆ClI
• MW: 288.512114048004
• CID: 4936290
• PubChem ID: 124707104

2-Chloro-3-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodonaphthalene
• 91799-72-3
• SCHEMBL19180655
• G73133
• 2-Chloro-3-iodonaphthalene

• Inchi： 1S/C10H6ClI/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H
• InChI Key： WMSJGUCXXDIEIK-UHFFFAOYSA-N
• SMILES： IC1=C(C=C2C=CC=CC2=C1)Cl

Computed Properties

• Exact Mass: 287.92028 g/mol
• Monoisotopic Mass: 287.92028 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Molecular Weight: 288.51
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-iodonaphthalene

Comprehensive Overview of 2-Chloro-3-iodonaphthalene (CAS No. 91799-72-3): Properties, Applications, and Industry Insights

2-Chloro-3-iodonaphthalene (CAS No. 91799-72-3) is a halogenated naphthalene derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique molecular structure combining chloro and iodo substituents, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced materials. Its CAS number 91799-72-3 is a critical identifier for researchers and regulatory compliance.

The growing demand for halogenated aromatic compounds like 2-Chloro-3-iodonaphthalene is driven by their role in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in creating complex organic frameworks for drug discovery, aligning with trends in green chemistry and sustainable synthesis. Users frequently search for "iodonaphthalene derivatives uses" or "chloro-iodo naphthalene synthesis," reflecting industry interest in efficient halogenation methods.

From a structural perspective, the electron-withdrawing effects of the iodo and chloro groups in 2-Chloro-3-iodonaphthalene enhance its reactivity in electrophilic substitutions. This property is exploited in designing OLED materials and liquid crystals, addressing the surge in searches for "organic electronic materials" and "naphthalene-based semiconductors." The compound’s thermal stability further makes it suitable for high-performance polymer applications.

Analytical techniques such as HPLC, GC-MS, and NMR are essential for verifying the purity of CAS 91799-72-3, a common query among quality control professionals. Recent studies highlight its potential in photocatalysis, coinciding with the rise in "visible-light-driven reactions" searches. Innovations in catalytic C-H activation also leverage this compound’s halogenated scaffold.

In summary, 2-Chloro-3-iodonaphthalene (CAS No. 91799-72-3) bridges gaps between academic research and industrial applications. Its relevance in medicinal chemistry, material science, and catalysis ensures sustained interest, while SEO-driven queries like "buy 2-Chloro-3-iodonaphthalene" or "91799-72-3 suppliers" underscore its commercial viability. Future developments may explore its role in bioconjugation and nanotechnology, further expanding its utility.